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For Immediate Release

This technical guide provides an in-depth overview of Nicosulfuron-d6, a deuterated analog of

the herbicide Nicosulfuron. This document is intended for researchers, scientists, and

professionals in drug development and analytical chemistry who utilize stable isotope-labeled

compounds as internal standards for quantitative analysis.

Core Compound Specifications
Nicosulfuron-d6 is a valuable tool in analytical and pharmacokinetic research, primarily used

to ensure the accuracy of quantification of Nicosulfuron in complex matrices.[1] Key

quantitative data for this compound are summarized below.

Parameter Value Reference

CAS Number 1189419-41-7 [1][2]

Molecular Weight 416.44 g/mol [1][2]

Molecular Formula C₁₅H₁₂D₆N₆O₆S [1][2]

Mechanism of Action: The Nicosulfuron Pathway
Nicosulfuron, the parent compound of Nicosulfuron-d6, is a selective, systemic herbicide

belonging to the sulfonylurea class.[3] Its mode of action is the inhibition of the acetolactate
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synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[1][2][4] This

enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and

isoleucine in plants.[1][2] By blocking this pathway, Nicosulfuron halts protein synthesis and cell

division, leading to the cessation of growth and eventual death of susceptible weeds.[1][2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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